Cas no 690631-97-1 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole)
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole is a boron-containing indole derivative widely used in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate ester (dioxaborolane) group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The triisopropylsilyl (TIPS) protecting group on the indole nitrogen improves solubility and prevents unwanted side reactions during transformations. This compound is especially useful in pharmaceutical and materials science research, where precise functionalization of indole scaffolds is required. Its compatibility with various reaction conditions and high purity make it a reliable choice for synthetic applications.
690631-97-1 structure
Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
CAS No:690631-97-1
MF:C23H38BNO2Si
MW:399.449827671051
CID:841342
PubChem ID:2794653
Update Time:2025-10-29
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- tri(propan-2-yl)-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-1-yl]silane
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)indole
- 690631-97-1
- FT-0755320
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tris(propan-2-yl)silyl]-1H-indole
- MFCD05865113
- SCHEMBL13394543
- AB22931
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tri(propan-2-yl)silyl]-1H-indole
- DTXSID90383298
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole, AldrichCPR
- AKOS025293747
- (1-(Tris(1-methylethyl)silyl)-1H-indol-5-yl)boronic acid pinacol ester pinacol ester
- DB-004464
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
-
- Inchi: 1S/C23H38BNO2Si/c1-16(2)28(17(3)4,18(5)6)25-14-13-19-15-20(11-12-21(19)25)24-26-22(7,8)23(9,10)27-24/h11-18H,1-10H3
- InChI Key: CZFZAMWINNZVLP-UHFFFAOYSA-N
- SMILES: [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2C=C(B3OC(C)(C)C(C)(C)O3)C=CC1=2
Computed Properties
- Exact Mass: 399.27600
- Monoisotopic Mass: 399.2764862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.4Ų
Experimental Properties
- Melting Point: 107 °C
- PSA: 23.39000
- LogP: 5.96410
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB226211-1 g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole; 95% |
690631-97-1 | 1g |
€324.50 | 2023-02-05 |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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